Cas no 2097993-21-8 (4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2097993-21-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5046953
• Update Time: 2025-11-07

4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid
• 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H19NO3/c14-12(15)8-1-3-9(4-2-8)13-6-11-5-10(13)7-16-11/h8-11H,1-7H2,(H,14,15)
• InChI Key： XBNAZWZHNUVMOV-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C1CCC(C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: -1.3
• Topological Polar Surface Area: 49.8

Additional information on 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid

Research Brief on 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid (CAS: 2097993-21-8)

The compound 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid (CAS: 2097993-21-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a unique oxa-aza-bridged framework, has demonstrated promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. Recent studies have explored its role as a key intermediate or active pharmacophore in the synthesis of bioactive molecules.

Recent investigations into the pharmacological properties of this compound highlight its ability to modulate specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid exhibit selective inhibition of certain enzymes involved in neuroinflammation, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized advanced computational modeling and in vitro assays to validate the compound's binding affinity and mechanistic action.

In addition to its therapeutic potential, the synthetic accessibility of this compound has been a focal point of recent research. A 2024 paper in Organic Letters detailed an optimized synthetic route for 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid, emphasizing its scalability and cost-effectiveness for industrial production. The authors employed a combination of asymmetric catalysis and green chemistry principles to achieve high yields and enantiomeric purity, addressing previous challenges in large-scale synthesis.

Further exploration of this compound's applications has extended to its use in prodrug design. A recent preprint on bioRxiv (2024) proposed its incorporation into prodrug formulations aimed at enhancing the bioavailability of poorly soluble drugs. The study demonstrated that the bicyclic scaffold improves membrane permeability and metabolic stability, making it a versatile tool in drug delivery systems. These findings underscore the compound's dual utility as both a therapeutic agent and a structural enhancer in pharmaceutical formulations.

Despite these advancements, challenges remain in fully elucidating the compound's safety profile and long-term effects. Ongoing preclinical studies are investigating its pharmacokinetics and toxicology, with preliminary data indicating a favorable therapeutic window. Researchers are also exploring its potential in combination therapies, particularly in oncology, where its modulatory effects on immune responses could complement existing treatments.

In conclusion, 4-(2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)cyclohexane-1-carboxylic acid (CAS: 2097993-21-8) represents a multifaceted compound with significant implications for drug discovery and development. Its unique structural features, combined with emerging pharmacological data, position it as a valuable candidate for further research. Future studies will likely focus on expanding its therapeutic applications and optimizing its synthetic protocols to meet the growing demands of the pharmaceutical industry.